Cas no 1099665-55-0 (2-(3-fluorophenyl)ethane-1-thiol)

• Product Name: 2-(3-fluorophenyl)ethane-1-thiol
• CAS No: 1099665-55-0
• MF: C₈H₉FS
• MW: 156.220464468002
• CID: 5818845
• PubChem ID: 18668725
• Update Time: 2026-03-11

2-(3-fluorophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)ethane-1-thiol
• Benzeneethanethiol, 3-fluoro-
• SCHEMBL6495105
• 2-(3-fluorophenyl)ethanethiol
• AKOS006323691
• EN300-1859960
• 1099665-55-0

• MDL： MFCD11521190
• Inchi： 1S/C8H9FS/c9-8-3-1-2-7(6-8)4-5-10/h1-3,6,10H,4-5H2
• InChI Key： JWQSRARXHWDKDK-UHFFFAOYSA-N
• SMILES： C1(CCS)=CC=CC(F)=C1

Computed Properties

• Exact Mass: 156.04089962g/mol
• Monoisotopic Mass: 156.04089962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Boiling Point: 212.2±23.0 °C(Predicted)
• pka: 10.07±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes